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Compound of Interest

Compound Name: WDR5-0102

Cat. No.: B12401450

For researchers, scientists, and drug development professionals, ensuring personal safety and
the integrity of experimental outcomes is paramount when handling potent small molecule
inhibitors like WDR5-0102. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to foster a secure laboratory environment
and build confidence in chemical handling practices.

Compound Ildentification and Hazard Assessment

WDR5-0102 is an inhibitor targeting the WDR5-MLL1 interface.[1][2][3] While a specific,
comprehensive Safety Data Sheet (SDS) may not always be readily available for all research
compounds, it is crucial to treat WDR5-0102 as a potentially hazardous substance.[4] The long-
term toxicological properties may not be fully known. Assumed hazards, based on protocols for
similar research compounds, include being harmful if swallowed, inhaled, or absorbed through
the skin, and potentially causing irritation to the skin, eyes, and respiratory tract.[4]

Quantitative Data Summary
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Property Value Source

Compound Name WDR5-0102 MedchemExpress[1]
CAS Number 824960-50-1 Molnova[3]

Molecular Formula C18H19CIN40O3 Molnova[3]

Molecular Weight 374.82 g/mol Molnova[3]

Primary Target WDR5-MLL1 interface MedchemExpress[1][2]
In Vitro Solubility zl\n:)SO: >0 mg/mL. (133.40 Molnova[3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for all procedures involving WDR5-0102. The
following table outlines the minimum required PPE for handling this compound in a laboratory
setting.[4]
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Specifications and Best

Body Part Required PPE .
Practices
Wear two pairs of disposable
nitrile gloves.[4] Change
gloves immediately if they
Hands Double Nitrile Gloves become contaminated and

after each use. Wash hands
thoroughly after removing
gloves.[4][5]

o Must be worn at all times when
Safety Glasses with Side )
Eyes ) handling the compound to
Shields or Goggles )
protect against splashes.[6]

A standard lab coat should be
Body Laboratory Coat worn to protect clothing and
skin.[6]

Use a chemical fume hood
when weighing the solid

) compound or preparing stock
Not generally required for _ _ _
) ) o solutions to prevent inhalation
Respiratory handling small quantities in a )
) of dust.[6] For unpacking non-
well-ventilated area. ] ] )
plastic containers or in case of

spills, a respirator (e.g., N95)

may be necessary.[7]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical for maintaining the stability of WDR5-0102
and ensuring the safety of laboratory personnel.[6]

Receiving and Inspection

» Inspect Package: Upon receipt, examine the external packaging for any signs of damage or
leaks.[4]
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Don PPE: Before opening, put on the minimum required PPE (lab coat, safety glasses, and a
single pair of nitrile gloves).[4]

Unpack in a Safe Area: Open the shipping container in a designated area, preferably within a
chemical fume hood or on a disposable bench liner.[4]

Verify Compound: Confirm that the compound name and CAS number on the vial match the
order details.[4]

Inspect Vial: Check the primary container for any damage.[4]

Preparation of Stock Solutions

Gather Materials: Assemble all necessary equipment, including the vial of WDR5-0102,
appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.[4]

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.[4]

Perform Calculations: Calculate the required mass of the compound and volume of solvent
to achieve the desired stock concentration.[4]

Weighing the Compound: If working with the solid form, briefly centrifuge the vial to collect all
powder at the bottom. This should be done in a chemical fume hood.[4][6]

Dissolution: Add the calculated volume of solvent to the vial. If necessary, use ultrasonic
agitation at a temperature below 60°C to aid dissolution.[3]

Storage Conditions

Solid Compound: Store at -20°C for long-term stability (= 2 years).[3] Keep in a tightly sealed
container, protected from light and moisture.[6]

Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month, protected
from light.[8] It is recommended to prepare fresh solutions or store them in small aliquots to
avoid repeated freeze-thaw cycles.[6]

Disposal Plan
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All waste generated from handling WDR5-0102 must be treated as hazardous waste and
disposed of according to institutional and local regulations.

e Solid Waste:

o Contaminated Consumables: Gloves, tubes, pipette tips, and bench liners should be
collected in a designated, clearly labeled hazardous waste bag or container.[4]

o Empty Vials: Empty vials should be triple rinsed with an appropriate solvent. The rinsate
should be collected as liquid hazardous waste. After rinsing, deface the label and dispose
of the vial in a container for non-radioactive glass waste, unless institutional policy dictates
otherwise.[9]

e Liquid Waste:

o Unused Solutions: Collect all unused solutions containing WDR5-0102 in a clearly labeled,
sealed container for hazardous chemical waste.

o Rinsate: The solvent used for rinsing contaminated glassware and vials should also be
collected as hazardous liquid waste.[9]

e Sharps:

o Needles and serological pipettes that have come into contact with WDR5-0102 should be
disposed of in a designated sharps container for chemically contaminated sharps.[4]

Experimental Protocols and Visualization
Mechanism of Action of WDR5-0102

WDRS5 is a core subunit of the histone methyltransferase (HMT) complex and acts as a scaffold
for the assembly of MLL/SET family complexes.[10] These complexes are responsible for the
methylation of histone H3 at lysine 4 (H3K4), a key epigenetic mark associated with active
gene transcription.[11][12] WDRS5 also plays a crucial role in recruiting the oncoprotein
transcription factor MYC to chromatin at ribosomal protein genes.[10] WDR5-0102 is an
inhibitor that targets the interface between WDR5 and MLL1, thereby suppressing MLL1 HMT
activity.[1][2] This disruption can lead to reduced H3K4 methylation and subsequent
downregulation of gene expression involved in oncogenic pathways.[11]
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Caption: WDR5-0102 inhibits the WDR5-MLL1 interaction, disrupting histone methylation.

Standard Laboratory Workflow

The following diagram illustrates the standard workflow for handling a potent research
compound like WDR5-0102 in a laboratory setting.
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Caption: Standard laboratory workflow for handling, experimental use, and disposal of WDR5-
0102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
e 2. WDR5-0102 | WDR5-MLL 13151 | MCE [medchemexpress.cn]
¢ 3. WDR5-0102 | 824960-50-1 | MOLNOVA [molnova.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12401450?utm_src=pdf-body-img
https://www.benchchem.com/product/b12401450?utm_src=pdf-body
https://www.benchchem.com/product/b12401450?utm_src=pdf-body
https://www.benchchem.com/product/b12401450?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/wdr5-0102.html?locale=es-ES
https://www.medchemexpress.cn/wdr5-0102.html
https://www.molnova.com/en/ProductsThr/M36105.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. benchchem.com [benchchem.com]

. pppmag.com [pppmag.com]

. benchchem.com [benchchem.com]

. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

. medchemexpress.com [medchemexpress.com]

.
© (0] ~ [o2] ol H

. research.uga.edu [research.uga.edu]

e 10. Structure-Based Discovery of Potent Orally Bioavailable Benzoxazepinone-Based WD
Repeat Domain 5 Inhibitors - PMC [pmc.ncbi.nim.nih.gov]

e 11. WDRS5 represents a therapeutically exploitable target for cancer stem cells in
glioblastoma - PMC [pmc.ncbi.nim.nih.gov]

e 12. WDR5 represents a therapeutically exploitable target for cancer stem cells in
glioblastoma - PubMed [pubmed.ncbi.nim.nih.gov]
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WDR5-0102]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401450#personal-protective-equipment-for-
handling-wdr5-0102]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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